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Abstract
Prohexadione, typically supplied as Prohexadione-calcium (Pro-Ca), is a potent plant growth

regulator widely utilized in agriculture to manage vegetative vigor. Its primary mode of action is

the inhibition of gibberellin (GA) biosynthesis, which leads to a reduction in internode

elongation and overall plant height. This document provides detailed application notes and

experimental protocols for researchers and agricultural scientists. It covers the biochemical

mechanism, field application strategies for various crops, quantitative effects on growth and

yield, and standardized protocols for efficacy assessment.

Biochemical Mechanism of Action
Prohexadione-calcium is a structural mimic of 2-oxoglutarate, a co-substrate for several

dioxygenase enzymes.[1] It specifically inhibits late-stage GA biosynthesis by blocking 3β-

hydroxylase, the enzyme responsible for converting inactive GAs (like GA20) into biologically

active, growth-promoting GAs (like GA1).[1][2][3] This targeted inhibition leads to reduced cell

elongation, resulting in more compact plant architecture without affecting cell division. The

effect is temporary, as Prohexadione-Ca is degraded within the plant, often requiring

sequential applications for season-long control.[4]
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Field Application Strategies
The efficacy of Prohexadione-Ca is highly dependent on application timing, rate, crop type,

and environmental conditions.

3.1 Application Timing: Timing is the most critical factor for successful growth regulation.

Applications should coincide with the period of rapid vegetative growth to achieve maximum

effect.

Pome Fruits (Apples): Initial applications are recommended from the pink bud stage to early

petal fall. This early timing not only controls vegetative growth but can also help suppress

shoot fire blight. Repeat applications may be needed every 2.5 to 4 weeks for season-long

control.

Cereals (Wheat, Barley): To manage lodging, applications are often made between Zadoks

growth stages 31-32 (stem elongation). Later applications (GS37 onwards) can target the

shortening of upper internodes to prevent stem lodging near harvest.

Peanuts: The recommended timing is often based on canopy closure, with initial applications

when 50% of lateral vines are touching, followed by a second application at or near 100%

canopy closure.

Fruiting Vegetables (Tomato, Pepper): Applications are effective when plants have developed

10 true leaves or at 50% blossom to control transplant height and manage overall plant

architecture.

3.2 Dosage and Formulation: Rates must be adjusted based on crop vigor, desired level of

control, and environmental conditions. Prohexadione-Ca is available in different formulations,

such as wettable dry granules (WDG).

Adjuvants and Water Conditioners: The performance of Prohexadione-Ca is enhanced by

the use of adjuvants. A water conditioner, such as ammonium sulfate, is crucial, especially in

hard water, to ensure the active ingredient is available for uptake. A nonionic surfactant is

also commonly recommended.
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Tank Mixing: Prohexadione-Ca is physically compatible with many other agrochemicals.

However, it should not be tank-mixed with calcium-containing sprays. It is imperative to

perform a jar test to confirm physical compatibility before large-scale mixing. Always adhere

to the most restrictive label precautionary measures when tank-mixing products.

3.3 Environmental Considerations:

Temperature and Moisture: Efficacy can be influenced by microclimate conditions, including

temperature and moisture, which affect plant vigor and uptake.

Rainfall: Rainfall is a primary environmental factor that can reduce the efficacy of foliar-

applied products by washing them off plant surfaces. The interval between application and a

rain event is critical for absorption. Prohexadione-Ca has a relatively short absorption time

of approximately 8 hours.

Quantitative Data Summary
The effects of Prohexadione-Ca vary significantly across different crops and application

regimes. The following tables summarize representative quantitative data from various studies.

Table 1: Effect of Prohexadione-Ca on Vegetative Growth
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Crop
Application
Rate (g a.i./ha)

Growth Stage
Height/Shoot
Reduction

Source(s)

Apple
250 mg/L (single

or cumulative)
Petal Fall 39% - 69%

Peanut (Virginia

type)
70 - 140

50-100% Canopy

Closure

11.5% (26 cm vs

23 cm)

Tomato

(Transplant)

25 - 100 mg/L

(drench/spray)
Seedling Up to 60%

Eggplant

(Seedling)

50 - 150 mg/L

(spray)
Seedling 27% - 38%

Rice 150
10 Days Before

Heading

Significant

decrease

Wheat

Manufacturer

Recommendatio

n

Stem Elongation
7.5% (100.7 cm

vs 93.1 cm)

Table 2: Effect of Prohexadione-Ca on Yield and Quality
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Crop
Application
Rate (g a.i./ha)

Yield Effect Quality Effect Source(s)

Peanut (On-farm

trials)
70 - 105

+453 to +731

kg/ha

Improved row

visibility

Peanut (Small-

plot trials)
70 - 280

No significant

increase

Increased peg

strength at 140

g/ha

Sweet Cherry
Two applications

(bud-petal fall)

+3 kg/plant

(avg.)

+10% fruit set,

+20% skin color,

+12% firmness

Grapevines 250 mg/L
Decreased berry

weight/set

Increased color,

anthocyanins,

phenols

Pod Pepper
150 mg/L (+

KH2PO4)
+26.6%

Increased

Vitamin C and

capsaicin

Wheat

Manufacturer

Recommendatio

n

+149% to +159%

(vs. lodged

control)

Reduced lodging

from 34% to

~10%

Experimental Protocols
5.1 Protocol: Field Trial for Efficacy Assessment of Prohexadione-Ca

Objective: To determine the dose-dependent effect of Prohexadione-Ca on crop height,

lodging, and yield under field conditions.

Materials:

Certified seeds of the target crop.

Prohexadione-Ca formulation (e.g., 27.5% WDG).

Ammonium sulfate and a nonionic surfactant.
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Calibrated plot sprayer.

Measuring tape or plant height rod.

Data collection sheets or device.

Standard plot harvesting equipment.

Methodology:

Experimental Design:

Use a Randomized Complete Block Design (RCBD) with at least four replications.

Define treatments: Include a non-treated control and at least three rates of Prohexadione-

Ca (e.g., 0.5x, 1.0x, and 2.0x the recommended label rate).

Plot size should be sufficient to minimize edge effects (e.g., 3m x 6m).

Crop Establishment:

Prepare the seedbed and apply fertilizers according to standard local practices for the

crop.

Sow the crop at a uniform seeding rate and depth.

Treatment Application:

Monitor crop growth to identify the target application stage (e.g., GS31 for wheat, 50%

canopy closure for peanuts).

Calibrate the sprayer to deliver a consistent volume (e.g., 200-400 L/ha).

Prepare the spray solution: Fill the tank with half the required water, add the water

conditioner (ammonium sulfate), agitate, add the Prohexadione-Ca, add the surfactant,

and then add the remaining water. Maintain agitation.
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Apply treatments to the designated plots, ensuring uniform coverage. Avoid spray drift to

adjacent plots.

Data Collection:

Plant Height: At 14 and 21 days after application (DAA) and at physiological maturity,

measure the height of 10 randomly selected plants from the center rows of each plot.

Lodging Score (for cereals): At grain fill and pre-harvest, visually assess the percentage of

the plot area that is lodged (0% = no lodging, 100% = entire plot flat).

Yield: Harvest the center rows of each plot. Measure the total harvested weight and

determine grain moisture content. Adjust yield to a standard moisture percentage (e.g.,

13.5% for wheat).

Yield Components: Subsample to determine parameters like thousand-grain weight

(TGW), number of pods per plant, etc.

Data Analysis:

Perform Analysis of Variance (ANOVA) using appropriate statistical software.

If the treatment effect is significant (P ≤ 0.05), use a mean separation test (e.g., Fisher's

LSD or Tukey's HSD) to compare treatment means.
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Start: Field Trial Setup

1. Experimental Design
(Randomized Complete Block)

2. Crop Establishment
(Sowing & Fertilization)

3. Treatment Application
(Calibrated Sprayer)

4. Data Collection
(Height, Lodging, Yield)

5. Statistical Analysis
(ANOVA, Mean Separation)

End: Report Findings

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b166674?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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